Cas no 23162-64-3 (1,1,1,3,3,3-Hexabromoacetone)

• Product Name: 1,1,1,3,3,3-Hexabromoacetone
• CAS No: 23162-64-3
• MF: C₃Br₆O
• MW: 531.455496788025
• CID: 251774
• PubChem ID: 329762372
• Update Time: 2025-04-19

1,1,1,3,3,3-Hexabromoacetone Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1,1,1,3,3,3-hexabromo-
• 1,1,1,3,3,3-HEXABROMOACETONE
• 1,1,1,3,3,3-hexabromopropan-2-one
• 1,1,1,3,3,3-hexabromo-propan-2-one
• 2-Propanone,1,1,1,3,3,3-hexabromo
• 2-Propanone,hexabromo-(6CI)
• Hexabrom-aceton
• Hexabromoacetone
• Hexabrompropanon
• Perbromaceton
• 23162-64-3
• DTXSID00549348
• 1,1,1,3,3,3-Hexabromoacetone, 97%
• Hexabromopropan-2-one
• SCHEMBL985463
• J-015017
• 1, 1, 1, 3, 3, 3-hexabromopropan-2-one
• Brom Pentabromaceton
• 2-Propanone, 1,1,1,3,3,3-hexabromo-
• IHAWQAMKUMLDIT-UHFFFAOYSA-N
• 1,1,1,3,3,3-Hexabromoacetone

• MDL： MFCD11656171
• Inchi： 1S/C3Br6O/c4-2(5,6)1(10)3(7,8)9
• InChI Key： IHAWQAMKUMLDIT-UHFFFAOYSA-N
• SMILES： BrC(C(C(Br)(Br)Br)=O)(Br)Br

Computed Properties

• Exact Mass: 525.50500
• Monoisotopic Mass: 525.50494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 108-111 °C
• PSA: 17.07000
• LogP: 4.23250

1,1,1,3,3,3-Hexabromoacetone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-51/53
• Safety Instruction： S24/25; S61
• Hazardous Material Identification：
• Risk Phrases：R22; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones